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Compound of Interest

Compound Name: RLA-5331

Cat. No.: B15141223 Get Quote

Disclaimer: Publicly available information on RLA-5331, including its mechanism of action and

preclinical data, is not available at the time of this writing. The following application notes and

protocols are based on a hypothetical mechanism of action for RLA-5331 as a potent and

selective inhibitor of the NLRP3 inflammasome. Researchers should adapt these protocols

based on the actual properties of RLA-5331.

Introduction
RLA-5331 is a novel small molecule inhibitor of the NLRP3 (NOD-like receptor family, pyrin

domain containing 3) inflammasome. The NLRP3 inflammasome is a key component of the

innate immune system and its dysregulation is implicated in a wide range of inflammatory

diseases.[1] RLA-5331 is hypothesized to exert its anti-inflammatory effects by directly binding

to and inhibiting the assembly of the NLRP3 inflammasome complex, thereby reducing the

maturation and release of pro-inflammatory cytokines IL-1β and IL-18. These application notes

provide detailed protocols for the in vivo evaluation of RLA-5331 in a murine model of NLRP3-

mediated peritonitis.

Hypothetical Signaling Pathway of RLA-5331
The proposed mechanism of action for RLA-5331 involves the direct inhibition of the NLRP3

inflammasome complex. The diagram below illustrates the signaling cascade leading to NLRP3

activation and the putative point of intervention for RLA-5331.
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Phase 1: Acclimatization Phase 2: Treatment Phase 3: Peritonitis Induction Phase 4: Sample Collection & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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